Cas no 82894-99-3 (4-(1,2,3-thiadiazol-4-yl)benzonitrile)

• Product Name: 4-(1,2,3-thiadiazol-4-yl)benzonitrile
• CAS No: 82894-99-3
• MF: C₉H₅N₃S
• MW: 187.221099615097
• MDL: MFCD00052190
• CID: 719930
• PubChem ID: 2739284
• Update Time: 2025-04-19

4-(1,2,3-thiadiazol-4-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(1,2,3-thiadiazol-4-yl)-
• 4-(1,2,3-Thiadiazol-4-yl)benzonitrile
• 4-(thiadiazol-4-yl)benzonitrile
• 4-(p-cyanophenyl)-1,2,3-thiadiazole
• HMS562P04
• J-513191
• DTXSID30372303
• 4-(1,2,3-thiadiazol-4-yl)benzonitrile, AldrichCPR
• 82894-99-3
• F81454
• MFCD00052190
• AKOS006229822
• AS-81816
• CS-0268159
• FT-0616443
• Maybridge1_007550
• EN300-319404
• DB-075887
• 4-(1,2,3-thiadiazol-4-yl)benzonitrile

• MDL： MFCD00052190
• Inchi： 1S/C9H5N3S/c10-5-7-1-3-8(4-2-7)9-6-13-12-11-9/h1-4,6H
• InChI Key： LOLQDXFKXGCNFZ-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(C#N)=CC=2)N=N1

Computed Properties

• Exact Mass: 187.02000
• Monoisotopic Mass: 187.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 77.8A^2

Experimental Properties

• Density: 1.37
• Boiling Point: 370.1°C at 760 mmHg
• Flash Point: 177.6°C
• Refractive Index: 1.651
• PSA: 77.81000
• LogP: 2.07678

4-(1,2,3-thiadiazol-4-yl)benzonitrile Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 25
• Safety Instruction： 45-24/25
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles